Cas no 55004-80-3 (2H-1-Benzopyran-2-one, 4-hydroxy-5,6,7-trimethyl-)

• Product Name: 2H-1-Benzopyran-2-one, 4-hydroxy-5,6,7-trimethyl-
• CAS No: 55004-80-3
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 353090
• PubChem ID: 54732117
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 4-hydroxy-5,6,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-hydroxy-5,6,7-trimethyl-
• 4-hydroxy-5,6,7-trimethylchromen-2-one
• DTXSID70716388
• SCHEMBL11851931
• 4-Hydroxy-5,6,7-trimethyl-2H-1-benzopyran-2-one
• SKASSVARNXDRMC-UHFFFAOYSA-N
• 4-hydroxy-5,6,7-trimethylcoumarin
• 55004-80-3

• Inchi： 1S/C12H12O3/c1-6-4-10-12(8(3)7(6)2)9(13)5-11(14)15-10/h4-5,13H,1-3H3
• InChI Key： SKASSVARNXDRMC-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2=C1C=C(C)C(C)=C2C)O)=O

Computed Properties

• Exact Mass: 204.07866
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53